Cas no 1157325-19-3 (4-{1-(2,5-Dimethylphenyl)ethylamino}-3-methylbenzoic Acid)

• Product Name: 4-{1-(2,5-Dimethylphenyl)ethylamino}-3-methylbenzoic Acid
• CAS No: 1157325-19-3
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• MDL: MFCD13783723
• CID: 5055326
• PubChem ID: 43736021
• Update Time: 2023-11-22

4-{1-(2,5-Dimethylphenyl)ethylamino}-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(2,5-dimethylphenyl)ethyl]amino}-3-methylbenzoic acid
• NE50252
• Z1245758000
• 4-[1-(2,5-dimethylphenyl)ethylamino]-3-methylbenzoic acid
• 4-{1-(2,5-Dimethylphenyl)ethylamino}-3-methylbenzoic Acid

• MDL： MFCD13783723
• Inchi： 1S/C18H21NO2/c1-11-5-6-12(2)16(9-11)14(4)19-17-8-7-15(18(20)21)10-13(17)3/h5-10,14,19H,1-4H3,(H,20,21)
• InChI Key： QRRAMXGTVIWMAF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)NC(C)C1C=C(C)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• XLogP3: 4.4
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives